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Introduction
Nα-Benzyloxycarbonyl-L-arginine thiobenzyl ester, commonly abbreviated as Z-Arg-SBzl, is a

synthetic substrate widely utilized in biochemical and medical research to assay the activity of

various serine proteases. Its specific structure allows for the sensitive and continuous

monitoring of enzyme kinetics, making it a valuable tool in drug discovery and the study of

physiological pathways. This document provides a comprehensive overview of the chemical

structure, properties, and applications of Z-Arg-SBzl, with a focus on its utility in studying

enzymes of the coagulation and complement cascades.

Chemical Structure and Properties
Z-Arg-SBzl is a dipeptide derivative with a molecular formula of C21H26N4O3S and a

molecular weight of 414.52 g/mol .[1] The molecule consists of an L-arginine residue with its

alpha-amino group protected by a benzyloxycarbonyl (Z) group. The carboxyl group of the

arginine is esterified with thiobenzyl alcohol. This thioester bond is the key to its function as a

chromogenic substrate.

Chemical Structure:

Z-Arg-SBzl Chemical Structure

Image Credit: MedChemExpress

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b8602584?utm_src=pdf-interest
https://www.benchchem.com/product/b8602584?utm_src=pdf-body
https://www.benchchem.com/product/b8602584?utm_src=pdf-body
https://www.benchchem.com/product/b8602584?utm_src=pdf-body
https://www.medchemexpress.com/z-arg-sbzl.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8602584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties:

A summary of the key physicochemical properties of Z-Arg-SBzl is presented in the table

below.

Property Value Reference

IUPAC Name

Benzyl N-[(2S)-5-

(diaminomethylideneamino)-1-

(benzylsulfanylcarbonothioyla

mino)pentyl]carbamate

CAS Number 88253-86-5 [1]

Molecular Formula C21H26N4O3S [1]

Molecular Weight 414.52 g/mol [1]

Appearance White to off-white solid [1]

Solubility Soluble in DMSO (50 mg/mL) [1]

Storage

Store at -20°C to -80°C,

protected from light and

moisture

[1]

Mechanism of Action as a Protease Substrate
Z-Arg-SBzl functions as a substrate for proteases that exhibit specificity for cleaving after

arginine residues. The enzymatic hydrolysis of the thioester bond by a target protease releases

thiobenzyl alcohol. In the presence of a chromogenic reagent such as 5,5'-dithiobis(2-

nitrobenzoic acid) (DTNB), the released thiol reacts to produce a colored product, typically 2-

nitro-5-thiobenzoate (TNB), which can be quantified spectrophotometrically. The rate of color

development is directly proportional to the enzymatic activity.

Enzymatic Hydrolysis of Z-Arg-SBzl:
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Caption: Enzymatic cleavage of Z-Arg-SBzl and subsequent reaction with DTNB.

Applications in Studying Key Signaling Pathways
Z-Arg-SBzl is a valuable tool for investigating several critical physiological and pathological

pathways, primarily the coagulation and complement cascades.

The Coagulation Cascade
The coagulation cascade is a series of enzymatic reactions that culminates in the formation of

a fibrin clot. A key regulatory enzyme in this pathway is activated protein C (APC), a serine

protease that inactivates factors Va and VIIIa, thereby downregulating thrombin generation. Z-
Arg-SBzl serves as a direct substrate for APC, allowing for the quantification of its enzymatic

activity.[2] Assays using Z-Arg-SBzl are crucial for understanding the function of the protein C

pathway and for the development of anticoagulant therapies.
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Caption: Role of Z-Arg-SBzl as a substrate for Activated Protein C in the coagulation cascade.
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The Complement System
The complement system is a crucial component of the innate immune system. The classical

pathway of complement activation is initiated by the C1 complex, which includes the serine

proteases C1r and C1s. Activated C1s cleaves C4 and C2 to form the C3 convertase. Z-Arg-
SBzl and its analogs are used as substrates to measure the activity of C1s, providing a means

to study the regulation of the classical complement pathway and to screen for inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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